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Compound of Interest

Compound Name: Nemotin

Cat. No.: B3343037 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling compounds with limitedly documented hazard profiles

like Nemotin. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a secure research environment.

Chemical and Toxicological Data
While a comprehensive Safety Data Sheet (SDS) for Nemotin is not readily available, existing

data provides insight into its chemical nature and potential hazards. This information is crucial

for conducting a thorough risk assessment before any handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3343037?utm_src=pdf-interest
https://www.benchchem.com/product/b3343037?utm_src=pdf-body
https://www.benchchem.com/product/b3343037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C11H8O2 PubChem[1]

IUPAC Name
5-(hepta-1,2-diene-4,6-diyn-1-

yl)dihydrofuran-2(3H)-one
PubChem[1]

CAS Number 502-12-5 PubChem[1]

Molecular Weight 172.18 g/mol The Good Scents Company[2]

Known Activity

Antibacterial activity against

Gram-positive bacteria,

mycobacterium, and fungus.[3]

[4]

MedchemExpress[3], Chegg[4]

Acute Toxicity (LD50)
Intravenous (mouse): 125

mg/kg
The Good Scents Company[2]

Personal Protective Equipment (PPE)
Given the known biological activity and parenteral toxicity of Nemotin, a cautious approach to

personal protection is warranted. The following PPE is recommended as a minimum standard

for handling Nemotin in a laboratory setting. The selection of respiratory protection may need

to be adjusted based on the specific procedures and the potential for aerosolization.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[5]

To protect against splashes

and aerosols.[5]

Skin and Body Protection

A lab coat is mandatory. For

procedures with a higher risk

of splashes, a chemically

resistant apron or coveralls

should be worn.[5][6] Full-

length pants and closed-toe

shoes are required.[7]

To prevent skin contact with

the compound.[5][6]

Hand Protection

Chemically resistant gloves

(e.g., nitrile).[6] It is advisable

to double-glove, especially

when handling concentrated

solutions. Gloves should be

inspected before use and

changed regularly.[6]

To protect hands from direct

contact and absorption.[6]

Respiratory Protection

For handling small quantities

of solid material where dust

generation is minimal, a well-

ventilated area or a chemical

fume hood may be sufficient.

For procedures that may

generate dust or aerosols, a

NIOSH-approved respirator

(e.g., N95 or higher) should be

used.[5][8]

To prevent inhalation of the

compound, especially given its

known biological activity and

the lack of inhalation toxicity

data.[5][8]

Operational Plan for Handling Nemotin
A systematic approach to handling Nemotin will minimize the risk of exposure and ensure the

integrity of the experiment.

Preparation and Pre-Handling Checklist:
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Risk Assessment: Conduct a procedure-specific risk assessment.

Fume Hood: Ensure the chemical fume hood is certified and functioning correctly.

PPE: Don all required personal protective equipment as outlined in the table above.

Spill Kit: Locate and ensure the laboratory's chemical spill kit is accessible and stocked.

Waste Containers: Prepare clearly labeled waste containers for solid and liquid Nemotin
waste.

Handling Procedure:
Weighing: All weighing of solid Nemotin should be performed in a chemical fume hood to

contain any dust.

Dissolving: When preparing solutions, add Nemotin to the solvent slowly to avoid splashing.

Manipulation: All manipulations of Nemotin, both in solid and solution form, should be

carried out within a chemical fume hood.

Avoid Aerosolization: Take care to avoid procedures that may generate aerosols. If

aerosolization is possible, enhanced respiratory protection is necessary.

Post-Handling Procedure:
Decontamination: Decontaminate all surfaces and equipment that have come into contact

with Nemotin using an appropriate solvent (e.g., ethanol or isopropanol) followed by a soap

and water wash.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed first, followed by the lab coat and then eye protection.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Nemotin and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Solid Waste: All solid waste contaminated with Nemotin (e.g., weighing paper, contaminated

gloves, and other disposable labware) should be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: All liquid waste containing Nemotin should be collected in a dedicated, sealed,

and clearly labeled hazardous waste container. Do not dispose of Nemotin solutions down

the drain.

Waste Disposal: All Nemotin waste must be disposed of through the institution's hazardous

waste management program. Follow all local, state, and federal regulations for the disposal

of chemical waste.

Visual Workflow and Decision Making
To further clarify the handling process and PPE selection, the following diagrams provide a

visual representation of the operational workflow and the decision-making logic for personal

protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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